Cas no 1523571-10-9 (Tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hemioxalate)

• Product Name: Tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hemioxalate
• CAS No: 1523571-10-9
• MF: C₂₂H₃₈N₄O₈
• MW: 486.559126377106
• MDL: MFCD26959055
• CID: 2093670
• PubChem ID: 86583063
• Update Time: 2025-04-21

Tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate oxalate(2:1)
• tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hemioxalate
• 1-Boc-1,6-Diazaspiro[3.3]Heptane Hemioxalate
• tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate oxalate (2:1)
• SB20093
• OR312200
• AK164399
• AX8274165
• SCHEMBL21047514
• AKOS025147037
• SY099842
• tert-Butyl1,6-diazaspiro[3.3]heptane-1-carboxylateoxalate(2:1)
• OXALIC ACID; BIS(TERT-BUTYL 1,6-DIAZASPIRO[3.3]HEPTANE-1-CARBOXYLATE)
• 1523571-10-9
• YKC57110
• CS-W022979
• MFCD26959055
• AS-34423
• Tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate hemioxalate

• MDL： MFCD26959055
• Inchi： 1S/2C10H18N2O2.C2H2O4/c2*1-9(2,3)14-8(13)12-5-4-10(12)6-11-7-10;3-1(4)2(5)6/h2*11H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： JVDMWTHLVBUYPQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CNC2)=O.O(C(C)(C)C)C(N1CCC21CNC2)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 486.26896418g/mol
• Monoisotopic Mass: 486.26896418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158